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Compound of Interest

Compound Name: Dimethyl 3-methylhexanedioate

Cat. No.: B1604905

Abstract

This technical guide provides a comprehensive overview of the expected spectroscopic
signature of Dimethyl 3-methylhexanedioate (CAS 54576-13-5), a diester of significant
interest in synthetic organic chemistry. Due to the limited availability of published experimental
spectra for this specific compound in public-access databases, this guide leverages predictive
modeling and comparative analysis with structurally related molecules to construct a detailed
and scientifically grounded spectroscopic profile. We present predicted data for *H NMR, 13C
NMR, Infrared (IR) spectroscopy, and Electron lonization Mass Spectrometry (EI-MS).
Furthermore, this document provides detailed, field-proven protocols for the acquisition of high-
quality spectroscopic data for this class of compounds, intended to serve as a practical
reference for researchers, scientists, and professionals in drug development and materials
science.

Introduction and Molecular Structure

Dimethyl 3-methylhexanedioate is a diester with the molecular formula CosH1604 and a
molecular weight of 188.22 g/mol .[1] Its structure features a six-carbon backbone with a methyl
group at the C3 position and two methyl ester functionalities at the termini. The asymmetric
center at the C3 position implies that the adjacent methylene protons (C2) are diastereotopic.
Understanding the full spectroscopic profile is essential for its unambiguous identification,
purity assessment, and structural confirmation in synthetic and analytical workflows.
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This guide is structured to provide not just the data, but the scientific rationale behind the
expected spectral features and the experimental design for their acquisition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Hexanedioic acid, 3-methyl-, dimethyl ester [webbook.nist.gov]
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methylhexanedioate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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